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Compound of Interest

Compound Name: FLUORAD FC-100

Cat. No.: B1174708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

FLUORAD™ FC-100, a fluorochemical surfactant, in various organic solvents. This document

is intended to serve as a valuable resource for professionals in research, development, and

formulation who utilize or are considering the use of this compound in their work.

Introduction to FLUORAD™ FC-100
FLUORAD™ FC-100 is a fluorochemical surfactant known for its ability to significantly reduce

the surface tension of liquids, even at low concentrations. While the exact composition of

FLUORAD™ FC-100 is proprietary, it is widely identified in scientific literature and by chemical

suppliers as being based on perfluorooctanesulfonate (PFOS). Its unique properties, including

high thermal and chemical stability, make it effective in a variety of applications, from coatings

and cleaning agents to use in complex chemical processes. Understanding its solubility in

different organic solvents is critical for its effective application and for developing robust

formulations.

Solubility of FLUORAD™ FC-100 in Organic
Solvents
The solubility of FLUORAD™ FC-100, primarily driven by its active component,

perfluorooctanesulfonate (PFOS), is highest in polar organic solvents. An official Material
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Safety Data Sheet (MSDS) for a legacy 3M product "FC-100 FLUORAD BRAND

FLUOROCHEMICAL SURFACTANT-INACTIVE" states that its solubility in water is "Complete".

However, for non-aqueous systems, quantitative data is not readily available in commercial

technical data sheets.

Scientific research on PFOS provides valuable insights into its solubility in organic solvents. A

key study reports the solubility of PFOS in methanol to be as high as 37.1 g/L. The same study

indicates a general trend of decreasing solubility with decreasing solvent polarity.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for the primary

component of FLUORAD™ FC-100 (PFOS) in various solvents.

Solvent
Chemical
Formula

Polarity
(Dielectric
Constant, ε)

Solubility of
PFOS (g/L)

Citation

Water H₂O 80.1 680 mg/L [1]

Methanol CH₃OH 32.7 37.1 [2]

Acetonitrile C₂H₃N 37.5 12 [2]

Ethanol C₂H₅OH 24.5 ~7 [2]

Acetone C₃H₆O 20.7
Higher than

Methanol*
[2]

Octanol C₈H₁₈O 10.3 0.11 [2]

Carbon

Tetrachloride
CCl₄ 2.2

Lower than

Acetone
[2]

Hexane C₆H₁₄ 1.9

Lower than

Carbon

Tetrachloride

[2]

*The referenced study notes that PFOS solubility in acetone is higher than in methanol due to a

smaller cavity energy for acetone.[2]
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Qualitative Solubility Observations
Polar Solvents: FLUORAD™ FC-100 and related fluorochemical surfactants exhibit good

solubility in polar organic solvents like alcohols and ketones.[2] A technical document for a

similar product, Fluorad™ FC-118, mentions its solubility in ethanol and acetone.

Solvent Blends: The solubility of fluorochemical surfactants can be enhanced by using

solvent blends. For some applications, the addition of 5% acetone or isopropanol can

significantly increase the solubility of these surfactants in water.

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of FLUORAD™

FC-100 from its manufacturer is not publicly available, a general methodology based on

standard laboratory practices can be described as follows. This protocol is intended as a

guideline and should be adapted based on specific laboratory conditions and safety protocols.

Objective: To determine the saturation solubility of FLUORAD™ FC-100 in a given organic

solvent at a specific temperature.

Materials:

FLUORAD™ FC-100

Selected organic solvent (analytical grade)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

Mass Spectrometer) or another suitable analytical instrument for quantification.

Volumetric flasks and pipettes
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Methodology:

Preparation of Supersaturated Solutions: Add an excess amount of FLUORAD™ FC-100 to

a known volume of the organic solvent in a sealed vial. The amount of surfactant should be

more than what is expected to dissolve to ensure a saturated solution is formed.

Equilibration: Place the vials in a constant temperature shaker or incubator set to the desired

temperature (e.g., 25 °C). Allow the solutions to equilibrate for a sufficient period (e.g., 24-48

hours) to ensure that the maximum amount of solute has dissolved.

Phase Separation: After equilibration, centrifuge the vials at a high speed to separate the

undissolved solid from the saturated solution.

Sample Extraction: Carefully extract a known volume of the clear supernatant (the saturated

solution) without disturbing the solid pellet.

Dilution: Dilute the extracted sample with a suitable solvent to a concentration that falls

within the calibration range of the analytical instrument.

Quantification: Analyze the diluted sample using a calibrated HPLC or other appropriate

analytical method to determine the concentration of FLUORAD™ FC-100.

Calculation: Calculate the solubility in grams per liter (g/L) or other desired units based on

the measured concentration and the dilution factor.

Visualizations
Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

solubility.
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Caption: Logical workflow for determining the solubility of a compound.

Generalized Structure of a Fluorochemical Surfactant
This diagram illustrates the general molecular structure of a fluorochemical surfactant like those

in the FLUORAD™ series.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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